Cas no 51171-02-9 (Methyl 3-Bromopyrazine-2-carboxylate)

Methyl 3-Bromopyrazine-2-carboxylate is a brominated pyrazine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its reactive bromine and ester functional groups make it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and further derivatization. The compound's high purity and stability ensure consistent performance in complex synthetic pathways, particularly in the construction of heterocyclic frameworks. Its compatibility with a range of reaction conditions, including palladium-catalyzed couplings, enhances its applicability in targeted molecule development. The methyl ester moiety also facilitates straightforward hydrolysis or transesterification, offering flexibility in downstream modifications. This compound is particularly valuable in medicinal chemistry for the preparation of bioactive pyrazine-based scaffolds.
Methyl 3-Bromopyrazine-2-carboxylate structure
51171-02-9 structure
Product Name:Methyl 3-Bromopyrazine-2-carboxylate
CAS No:51171-02-9
MF:C6H5BrN2O2
MW:217.020100355148
MDL:MFCD08753935
CID:820473
PubChem ID:13318551
Update Time:2025-06-07

Methyl 3-Bromopyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-bromopyrazine-2-carboxylate
    • Methyl 3-Bromo-2-pyrazinecarboxylate
    • 2-Pyrazinecarboxylic acid, 3-bromo-, methyl ester
    • Methyl 2-bromopyrazine-3-carboxylate
    • Pyrazinecarboxylic acid, 3-bromo-, methyl ester
    • 3-Bromo-pyrazine-2-carboxylic acid Methyl ester
    • 3-BROMOPYRAZINE-2-CARBOXYLIC ACID METHYL ESTER
    • KSC268I3B
    • methyl 3-bromopyrazinecarboxylate
    • CMITUAXQMWSHLL-UHFFFAOYSA-N
    • BCP03415
    • methyl 3-brompyrazine-2-carboxylate
    • CM0111
    • methyl 2-bromo-3pyrazine carboxylate
    • methyl 2-bro
    • BCP9000913
    • Z1269220649
    • J-522162
    • C6H5BrN2O2
    • AKOS002666585
    • SY021286
    • AC-33827
    • PB16076
    • 3-bromo-pyrazin-2-carboxylic acid methyl ester
    • 51171-02-9
    • Methyl3-Bromo-2-pyrazinecarboxylate
    • SCHEMBL1198547
    • EN300-108537
    • methyl 2-bromo-3-pyrazine carboxylate
    • DTXSID80536650
    • TS-03095
    • MFCD08753935
    • CS-D1608
    • Methyl 3-Bromopyrazine-2-carboxylate
    • MDL： MFCD08753935
    • Inchi： 1S/C6H5BrN2O2/c1-11-6(10)4-5(7)9-3-2-8-4/h2-3H,1H3
    • InChI Key： CMITUAXQMWSHLL-UHFFFAOYSA-N
    • SMILES： BrC1C(C(=O)OC)=NC=CN=1

Computed Properties

  • Exact Mass: 215.95300
  • Monoisotopic Mass: 215.95344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.8
  • Topological Polar Surface Area: 52.1

Experimental Properties

  • Density: 1.669±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 44 ºC
  • Boiling Point: 264.7±35.0 ºC (760 Torr),
  • Flash Point: 113.9±25.9 ºC,
  • Solubility: Dissolution (87 g/l) (25 º C),
  • PSA: 52.08000
  • LogP: 1.02570

Methyl 3-Bromopyrazine-2-carboxylate Security Information

Methyl 3-Bromopyrazine-2-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 3-Bromopyrazine-2-carboxylate Pricemore >>

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